Cas no 5118-31-0 (4-Methylbenzoate)

• Product Name: 4-Methylbenzoate
• CAS No: 5118-31-0
• MF: C₈H₇O₂
• MW: 135.139982461929
• CID: 2200418
• PubChem ID: 154342
• Update Time: 2025-04-21

4-Methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, ion(1-)
• 4-TOLUENECARBOXYLATE
• DTXSID00199201
• CHEBI:28856
• LPNBBFKOUUSUDB-UHFFFAOYSA-M
• 5118-31-0
• BDBM36135
• Q27103928
• p-Toluate
• 4-tolylic acid
• 4-Methylbenzoate

• Inchi： 1S/C8H8O2/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3,(H,9,10)/p-1
• InChI Key： LPNBBFKOUUSUDB-UHFFFAOYSA-M
• SMILES： [O-]C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 135.044604462g/mol
• Monoisotopic Mass: 135.044604462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids